Cas no 2171355-25-0 ((2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid)

• Product Name: (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid
• CAS No: 2171355-25-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6246226
• PubChem ID: 165581733
• Update Time: 2025-07-18

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid
• 2171355-25-0
• EN300-1526030
• (2R)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-3,3-dimethylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,3)25(26(32)33)30-24(31)15-17-9-8-14-23(17)29-27(34)35-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-23,25H,8-9,14-16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)/t17?,23?,25-/m0/s1
• InChI Key： LFAWMLVZLRTZBJ-JOYOMSCZSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(N[C@@H](C(=O)O)C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid

Introduction to (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic Acid (CAS No. 2171355-25-0)

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid, CAS No. 2171355-25-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its complex molecular structure, represents a fusion of advanced synthetic chemistry and medicinal biology, making it a subject of intense study for its potential therapeutic applications.

The molecular architecture of this compound is a testament to the ingenuity of modern organic synthesis. It features a cyclopentylacetamide moiety linked to a dimethylbutanoic acid backbone, with an amino group further functionalized by a methoxycarbonyl group derived from 9H-fluorene. This structural complexity not only imparts unique chemical properties but also opens up diverse possibilities for biological interactions.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The presence of the 9H-fluorene moiety in this compound is particularly noteworthy, as fluorene derivatives have been extensively studied for their potential in drug design due to their favorable pharmacokinetic properties and ability to interact with biological targets in a selective manner.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that it may interact with specific neurotransmitter receptors, potentially offering a new therapeutic approach for conditions such as Alzheimer's disease and Parkinson's disease. The cyclopentylacetamide portion of the molecule is particularly interesting, as it has been shown to enhance binding affinity to certain protein targets, which could be leveraged to develop more effective treatments.

The dimethylbutanoic acid moiety contributes to the overall solubility and bioavailability of the compound, which are critical factors in drug development. By optimizing these structural elements, researchers aim to create a molecule that not only exhibits potent biological activity but also demonstrates favorable pharmacokinetic profiles, ensuring its efficacy in vivo.

Advanced computational modeling techniques have been employed to further elucidate the potential biological activity of this compound. These studies have provided valuable insights into how the molecule interacts with its target proteins at the atomic level, guiding the optimization process towards more effective drug candidates. The integration of machine learning algorithms has accelerated this process, enabling researchers to predict and validate potential binding interactions with unprecedented speed and accuracy.

The synthesis of (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves intricate transformations that showcase the expertise of modern chemists in navigating complex reaction pathways. Each step has been meticulously optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In conclusion, (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-3,3-dimethylbutanoic acid, CAS No. 2171355-25-0, is a promising candidate for further development in pharmaceutical research. Its unique molecular structure and potential biological activities make it an attractive subject for future studies aimed at developing novel therapeutics for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the advancement of medicinal chemistry and drug discovery.